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Compound of Interest

Compound Name: Tnik-IN-1

Cat. No.: B1681324 Get Quote

Tnik-IN-1 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of Tnik-IN-1.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of Tnik-IN-1 for in vitro

experiments?

A1: For in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Tnik-IN-1 stock solutions.[1][2] It is advisable to use newly opened, hygroscopic

DMSO to ensure optimal solubility.[1]

Q2: What is the maximum achievable concentration of Tnik-IN-1 in DMSO?

A2: Tnik-IN-1 can be dissolved in DMSO at a concentration of up to 100 mg/mL (252.89 mM).

[1][2] Ultrasonic treatment is necessary to achieve a clear solution at this concentration.[1][2]

Q3: How should I prepare Tnik-IN-1 for in vivo studies?

A3: For in vivo experiments, a common formulation involves a multi-solvent system. A stock

solution in DMSO is first prepared and then further diluted with other co-solvents. A

recommended protocol involves a final solvent composition of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[2][3][4]
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Q4: What is the solubility of Tnik-IN-1 in the recommended in vivo formulation?

A4: In the formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, Tnik-IN-1
can achieve a solubility of 2.5 mg/mL (6.32 mM).[2][3] It is important to use ultrasonic treatment

to ensure complete dissolution.[2][3]

Q5: How should I store Tnik-IN-1 solutions?

A5: Stock solutions of Tnik-IN-1 should be aliquoted and stored to avoid repeated freeze-thaw

cycles.[4] For long-term storage, it is recommended to store the stock solution at -80°C for up

to 6 months. For shorter periods, storage at -20°C for up to 1 month is acceptable.[1][4] It is

recommended to freshly prepare working solutions for in vivo experiments on the day of use.[1]

[4]
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Issue Possible Cause Recommended Solution

Precipitation observed when

preparing stock solution in

DMSO.

Incomplete dissolution.

Use ultrasonic treatment to aid

dissolution. Ensure the DMSO

is of high quality and not

hydrated, as hygroscopic

DMSO can significantly impact

solubility.[1]

The compound precipitates out

of solution upon dilution in

aqueous media for in vitro

assays.

Low aqueous solubility of Tnik-

IN-1.

Minimize the final

concentration of DMSO in your

aqueous working solution. If

precipitation persists, consider

using a small amount of a

surfactant like Tween-80 in

your final assay buffer, if

compatible with your

experimental setup.

Phase separation or

precipitation occurs during the

preparation of the in vivo

formulation.

Incorrect order of solvent

addition or insufficient mixing.

Add each solvent sequentially

and ensure the solution is

mixed thoroughly after each

addition.[2][3] Heating and/or

sonication can also be used to

aid dissolution if precipitation

occurs.[3][4]

Inconsistent experimental

results between different

batches of prepared Tnik-IN-1

solutions.

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes and store

them at the recommended

temperatures (-80°C for long-

term, -20°C for short-term).[1]

[4] Always use freshly

prepared working solutions for

in vivo experiments.[1][4]

Quantitative Solubility Data
In Vitro Solubility
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 100 252.89
Requires ultrasonic

treatment.[1][2]

In Vivo Formulation Solubility

Solvent
Composition

Concentration
(mg/mL)

Concentration
(mM)

Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 6.32
Requires ultrasonic

treatment.[2][3]

Experimental Protocols
Protocol 1: Preparation of Tnik-IN-1 Stock Solution for In
Vitro Use (100 mg/mL in DMSO)

Weigh the desired amount of Tnik-IN-1 powder.

Add the appropriate volume of high-quality, anhydrous DMSO to achieve a concentration of

100 mg/mL.

Vortex the solution briefly to mix.

Place the vial in an ultrasonic water bath and sonicate until the solution is clear and all solid

has dissolved.

Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months or -20°C

for up to 1 month.[1][4]

Protocol 2: Preparation of Tnik-IN-1 Working Solution for
In Vivo Administration (2.5 mg/mL)
This protocol yields a 1 mL working solution with a final concentration of 2.5 mg/mL.
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Prepare a 25 mg/mL stock solution of Tnik-IN-1 in DMSO. This can be achieved by following

the in vitro stock preparation protocol and adjusting the volumes accordingly.

In a sterile tube, add 100 µL of the 25 mg/mL Tnik-IN-1 DMSO stock solution.

Add 400 µL of PEG300 to the tube and mix thoroughly until the solution is homogenous.

Add 50 µL of Tween-80 and mix again until the solution is uniform.

Add 450 µL of saline (0.9% w/v NaCl in water) to bring the final volume to 1 mL.

Mix the final solution thoroughly. If any precipitation or phase separation is observed, use

sonication and/or gentle warming to aid dissolution.

It is recommended to use this working solution on the same day it is prepared.[1][3][4]
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Caption: Wnt signaling pathway illustrating the role of TNIK.
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Caption: Workflow for preparing Tnik-IN-1 for in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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